Cas no 663598-89-8 (1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid)

• Product Name: 1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• CAS No: 663598-89-8
• MF: C₁₃H₁₃N₃O₉S₃
• MW: 451.452019453049
• CID: 2166638
• PubChem ID: 87287114
• Update Time: 2024-10-28

1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-((5-Nitropyridin-2-yl)disulfanyl)butanoyloxy)-2,5-dioxopyrrolidine-3-sulfonic acid
• NO2-SPDB-sulfo
• Butanoic acid, 4-[(5-nitro-2-pyridinyl)dithio]-, 2,5-dioxo-3-sulfo-1-pyrrolidinyl ester
• DTXSID501146834
• 2,5-Dioxo-3-sulfo-1-pyrrolidinyl 4-[(5-nitro-2-pyridinyl)dithio]butanoate
• AKOS040758268
• SCHEMBL1752731
• HY-133548
• 663598-89-8
• DB-249854
• 1-[4-[(5-nitropyridin-2-yl)disulfanyl]butanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
• CS-0127579
• AKOS027257166

• Inchi： 1S/C13H13N3O9S3/c17-11-6-9(28(22,23)24)13(19)15(11)25-12(18)2-1-5-26-27-10-4-3-8(7-14-10)16(20)21/h3-4,7,9H,1-2,5-6H2,(H,22,23,24)
• InChI Key： AJTQYMNCOAZOGJ-UHFFFAOYSA-N
• SMILES： S(C1C(N(C(C1)=O)OC(CCCSSC1C=CC(=CN=1)[N+](=O)[O-])=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 450.98139252g/mol
• Monoisotopic Mass: 450.98139252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 236
• XLogP3: 0.4